Cas no 23642-94-6 (2-(Tetracosane-1-yl)-3-hydroxy-23,24-methylene-41-oxo-42-methylhexacontanoic acid)

• Product Name: 2-(Tetracosane-1-yl)-3-hydroxy-23,24-methylene-41-oxo-42-methylhexacontanoic acid
• CAS No: 23642-94-6
• MF: C₈₆H₁₆₈O₄
• MW: 1266.2517490387
• CID: 290562
• Update Time: 2023-11-19

2-(Tetracosane-1-yl)-3-hydroxy-23,24-methylene-41-oxo-42-methylhexacontanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanedocosanoic acid, b-hydroxy-2-(18-methyl-17-oxohexatriacontyl)-a-tetracosyl- (9CI)
• Hexacosanoic acid,2-[1-hydroxy-20-[2-(18-methyl-17-oxohexatriacontyl)cyclopropyl]eicosyl]-, cis- (8CI)
• Mycolic acid IIIa
• CID 101826991
• 2-(Tetracosane-1-yl)-3-hydroxy-23,24-methylene-41-oxo-42-methylhexacontanoic acid
• β-Hydroxy-2-(18-methyl-17-oxohexatriacontyl)-α-tetracosylcyclopropanedocosanoic acid
• Cyclopropanedocosanoic acid, β-hydroxy-2-(18-methyl-17-oxohexatriacontyl)-α-tetracosyl- (9CI)

• Inchi： 1S/C86H168O4/c1-4-6-8-10-12-14-16-18-20-22-23-24-25-26-29-33-40-46-52-58-64-70-76-83(86(89)90)85(88)78-72-66-60-54-48-42-34-30-27-28-32-38-44-50-56-62-68-74-81-79-82(81)75-69-63-57-51-45-39-35-36-41-47-53-59-65-71-77-84(87)80(3)73-67-61-55-49-43-37-31-21-19-17-15-13-11-9-7-5-2/h80-83,85,88H,4-79H2,1-3H3,(H,89,90)
• InChI Key： DTFIWTZMUMDLAZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCC1CC1CCCCCCCCCCCCCCCCCCCC(C(C(=O)O)CCCCCCCCCCCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 1265.294
• Monoisotopic Mass: 1265.294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 90
• Rotatable Bond Count: 80
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6